Trade balances of fertilizers have been studied in this article. The war’s repercussions for the world economy are changes in food, energy, fertilizer prices, and supplies. The production of grain crops in Ukraine and other countries should be increased due to innovative sustainable agriculture technologies that decrease nitrogen granules dissolution. The fertilizers with the controlled release of nutrient elements could increase retention time and improve fertilizer efficiency. This article compared three types of fertilizers with carbamide core and phosphate shell, including various additives (biochar, diatomite, saponite) by morphology end elemental analysis. TEM investigated fertilizer structures in water suspensions to compare their behavior in conditions close to fertilizers dissolution underwater treatment in the soil. The ability to form colloidal micelles was investigated by electrophoreses and compared to find more suitable fertilizer with additives to phosphate shells to slow the release of components and application in agriculture. The surface morphology and internal structure of the granule were investigated by SEM analysis. The elements’ distribution in the shell, interface, and core was investigated by EDX spectroscopy. The existence of colloidal micelles due to fertilizers dissolution is essential for decreasing the solubility of fertilizers. It is shown that adding biochar to granule shell increases shell porosity. The uniform nanoporous structure is observed through all thicknesses of the shell that provide moisture penetration through the shell. The fertilizers' porous shell structure and biochar additives' basic pH can reduce soil acidity and nutrient leaching. The colloidal system of biochar-added sample filtrate could contain nanoparticles with 5–15 nm size. It was concluded that the positively charged colloidal micelles are formed for fertilizer samples with biochar and humates addition. For fertilizers, samples with the addition of diatomite and saponite micelles were not formed.

In this research, the efficiency of a solar distillation system as a passive technique in the process of water distillation from wastewater was investigated. The solar distillation process is proposed as a desalination process with zero discharge (ZD), in order to prevent salt water from entering to the sea and using salt water. In this study, three solar ponds with three different floors were used. Laboratory data show that the density of wastewater varies between 1.09 and 1.27 g/cm3 when using simple flooring. The amount of density changes when using floor covering made of nanozinc oxide is between 1.05 and 1.21 g/cm3. Laboratory data show that changes in density when using flooring made of nanoaluminum oxide are between 1 and 1.17 g/cm3. The laboratory results show that heat capacity of the wastewater decreases with increase in the depth of the effluent. Results show that flooring made of nanoaluminum oxide increases the rate of evaporation by about 17% and flooring made of zinc oxide by about 11%.

The antibiotics have been used since ages for treating pathogenic bacteria and fungus. However, biofilm formation and multi-drug resistance has compelled the scientific community to come up with an alternative antimicrobial agent that acts against pathogens without triggering microbial resistance. Our work has attempted to study the antimicrobial properties of silver nanoparticles synthesized from Catharanthus roseus leaves. The leaves were extracted and subjected to nanoparticle synthesis. The UV–Vis spectral analysis showed the peak at 392.4 nm. Scanning electron microscope showed well dispersed and spherical nanoparticles ranging from 20 to 30 nm. The Atomic Force Microscope further confirmed uniform distribution and size less than 100 nm. Fourier Transform Infra-Red indicated the presence of phenols, alcohols, alkenes and other functional groups. Zeta Potential revealed negative charge and Dynamic Light Scattering showed 0.290 polydispersity index. The antibacterial properties were seen best against Vibrio vulnificus ATCC 27562, Pseudomonas aeruginosa ATCC 27853 and Klebsiella pneumoniae subsp. pneumoniae ATCC 4352 with zone of inhibition of 21, 21 and 19 mm, respectively while 33 mm inhibition zone was seen in case of Candida albicans ATCC 10231. The nanoparticle and ampicillin synergistically act against Staphylococcus aureus ATCC 25923 strain and E. coli ATCC 25922 showing 15, 11 mm zone of inhibition, respectively. The hemo-compatibility and antibiofilm property make the silver nanoparticles safe for future In vivo studies. Further Methyl orange degradation proved that the nanoparticles have scope for future environment remediation and Bio-informatics tools helped to study drug-ability scope of secondary metabolites of C. roseus.

Interest in core–shell-like structures Ni/Ti, Ni/TiO2 and NiO/TiO2 increases considering their potential application in photovoltaics, as photocatalysts for H2 generation and CO2 methanation, anodes in supercapacitors and fuel cells, etc.In this work, the powders were produced from Ti-Ni-Hf and Ti-Ni-Zr high-temperature shape memory alloys by the spark erosion method in cryogenic liquids. The morphology and fine structure of the nanoparticles were investigated by transmission electron microscopy (TEM), high-resolution (HRTEM) and energy-filtered (EFTEM) transmission electron microscopy. The elemental composition was measured by energy-dispersive X-ray spectroscopy (EDX). It was found that a few types of nanoparticles can be formed during spark erosion of Ti-Ni-Hf and Ti-Ni-Zr alloys in cryogenic liquids. The finest fraction (5–20 nm) consists of a mixture of TiO and NiO phases. At the same time, “core–shell” structures were observed in particles from tens to hundreds of nanometers in size. The core–shell nanoparticles have FCC structure. The core has a banded structure, and its composition is close to the eutectic between Ni and Ni3Ti. The shell composition is almost TiO. The formation mechanism of “core–shell” nanoparticles based on the “oxygen pump” process was proposed. Coalescence and remelting of the partially oxidized Ti and Ni particles, condensed from vapor, occur. Ni atoms tend to diffuse inside agglomerates while Ti atoms—are to the surface due to the strong affinity of Ti to the oxygen.

Electrical current annealing based on the Joule-heating technique, known also as the thermal electrical resistivity method, was applied for nanocrystallyzation of the Fe73.5Nb3Cu1Si15.5B7 amorphous ribbon. The feature of the Joule-heating technique is high heating rates of the material internal volume that in the case of amorphous alloys causes the evolution of the metastable amorphous state. Structure transformation was investigated by the X-ray diffraction method, which allows obtaining the phase composition of the material as well as nanograin size. The nanocrystalline phases that precipitate during current annealing are Fe3Si and hexagonal phase with a nanoscale grain size, the average value of which tends to depend on annealing duration as well as applied voltage and varies in the range of 10–200 nm. Field-emission scanning electron microscopy was used to investigate the surface topology and nanograins, and at some samples, petal-like structures were observed on the ribbon’s surface after the Joule-heating technique application. Saturation magnetization and microhardness were studied in relation to electrical current parameters, and optimal values were observed for its improvement. Obtained results could be helpful for controlling the conditions of the formation of fully or partially nanocrystalline structured materials from amorphous ribbons based on Fe-Si-B-Nb-Cu.

A new approach toward obtaining polymer nanofibers via electrospinning the blend of polybenzimidazole (PBI) and surface-active oligoperoxide for further creation of smart polymer composites with tailored surface functionality via polymerization initiated from the large-area PBI nanofiber sheets is presented. The peroxide fragments localized on the nanofiber surface due to poor immiscibility of the polymers in the blend provide “fiber-initiated” radical polymerization aiming variation of the functionality, height, and packing density of grafted polymer brushes according to the application requirements. PBI-based nanofiber 2D sheets of the variable packing density of grafted poly(hydroxyethyl methacrylate) (poly(HEMA)) or poly(dimethylaminoethyl methacrylate) (poly(DMAEMA)) brushes were synthesized. The structure, morphology, and special unique properties of new nanofiber-based composites studied using combined techniques demonstrate the ability of our advanced technology to produce smart functional materials for enhanced multi-purpose performance. The nanofiber sheets functionalized with grafted poly(HEMA) brushes were studied as biocompatible scaffolds for the immobilization and growth of mammalian cells and tissues. Poly(DMAEMA)-modified nanofiber composites possess enhanced dielectric permittivity providing their potential application in nanoelectronics.

The goal of this study, which was conducted with the patients' prior informed consent, was to determine the levels of hemoglobin and hematocrit in adult patients treated at Salah Aldin Teaching Hospital (SUTH)City, Iraq, from December 2021 to February 2022. There were 61 blood samples collected from the finger pad, and they were all used. Haematocrit and hemoglobin's biochemical composition were determined using the cyanmethemoglobin method and centrifugation. According to the findings, women accounted for 83.6% of the total number of patients, while men made up the remaining patients. Only 11.5% of all patients have low hemoglobin levels, while 83.6% have normal hemoglobin levels. As a result, it is also specified that 90.2% of all patients have normal hematocrit values, while 1.6% of all patients have lower-than-normal hematocrit values. Furthermore, it was discovered that 3.3% of people are overweight. The χ2 statistical test was used to determine whether there is a significant relationship between the variables BMI, age, and gender. The test results revealed no significant relationship between these variables (p > 0.05). It can be concluded that age, gender, and BMI have no effect on hemoglobin and hematocrit levels.

The transformation of single crystal of double lead molybdate Pb2MoO5 into nano state via ball milling has been studied. Obtained powders were characterized using XRD, XPS, UV–Vis spectroscopy and nitrogen adsorption desorption. Nanopowders with crystallite size 16.7–18.7 nm and specific surface area up to 3.5 m2/g are formed after milling. XPS measurements show that surface is enriched with oxygen as a result of milling. The absorption edge for milled samples which is determined from UV–Vis spectra is located in visible region. As a result, obtained samples are phocatalytically active under visible irradiation.

Green routes for the synthesis of metallic nanoparticles have gained interest and recommended as better alternatives for physical and chemical synthesis. The present work reports an environment-friendly, non-toxic and cost-effective approach for synthesizing zinc oxide nanoparticles (ZnONPs) using Clematis Montana plant extract with potential antimicrobial properties. The biosynthesized nanoparticles were characterized by UV–visible spectroscopy (UV–Vis), Fourier transform infrared spectroscopy (FTIR), X-ray diffraction (XRD), Transmission electron microscopy (TEM) and energy-dispersive X-ray spectroscopy (EDX). The antimicrobial potential of the ZnONPs were evaluated using agar well diffusion assay against bacterial pathogens including Staphylococcus aureus, Escherichia coli, Bacillus cereus and Pseudomonas aeruginosa. The biosynthesized ZnONPs elongated structures with an average size ranging from 10.3 to 12.2 nm. The antibacterial activity was determined using different concentrations of the ZnONPs. The results suggested that the bacterial growth decreased with the increase in the concentration of the ZnONPs. Further, it was observed that the gram-negative bacteria were more sensitive to the exposure of the ZnONPs when compared to the gram-positive strains in the following order of sensitivity: E. coli ≥ P. aeruginosa ≥ B. cereus ≥ S. aureus. The green synthesis of ZnONPs using C. montana extract showed superior antibacterial activity against pathogenic organisms and suggests that this approach can be an excellent strategy to synthesize cost-effective, eco-friendly and versatile nanoparticles with promising pharmaceutical properties.

A series of β-Ga2O3 nanocrystals doped with europium were obtained using a high-energy ball-milling method under different milling conditions. Studied samples were subjected to various analyses, including scanning electron microscopy SEM–EDS, X-ray diffraction, Raman spectroscopy as well as optical (photoluminescence and diffuse reflection) spectroscopies to investigate their morphology, structure, and optical properties. It was shown that the milling chamber material and rotation speed had a significant impact on the properties of the β-Ga2O3 composites, resulting in different crystalline sizes, ranging from 30 nm to 5 μm. Moreover, larger particle sizes exhibited higher host emission, while an inverse correlation was observed for Eu3+ red emission of β-Ga2O3:Eu powder. Additionally, a higher luminescence intensity was observed for the nanocomposite samples obtained under the milling in ZrO2 chamber.